Cas no 1361703-70-9 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1361703-70-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931957
• Update Time: 2025-08-03

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-16-7-3-5(10(15)17-2)6(4-13)14-8(7)9(11)12/h3,9H,4,13H2,1-2H3
• InChI Key： DGXRNXQQZXPQQP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OC)C(CN)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Exploring Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1361703-70-9): A Versatile Intermediate in Modern Organic Synthesis

The compound Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1361703-70-9) has garnered significant attention in the field of organic chemistry due to its unique structural features and broad applicability. As a pyridine derivative, this molecule serves as a critical building block in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its difluoromethyl and aminomethyl functional groups make it particularly valuable for designing compounds with enhanced bioavailability and metabolic stability, addressing key challenges in drug discovery.

In recent years, the demand for fluorinated compounds like 1361703-70-9 has surged, driven by their role in improving the efficacy of active pharmaceutical ingredients (APIs). Researchers and manufacturers frequently search for "synthesis of difluoromethyl pyridines" or "applications of aminomethyl pyridine carboxylates," reflecting the growing interest in this chemical space. The compound's methoxy and ester functionalities further expand its utility, enabling diverse derivatization pathways for tailored applications.

From an industrial perspective, Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate is often discussed in the context of "green chemistry" and "sustainable synthesis." Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, aligning with global trends toward environmentally friendly manufacturing. This aligns with frequent queries such as "eco-friendly synthesis of heterocyclic compounds" or "scalable routes to fluorinated intermediates," highlighting the intersection of scientific advancement and environmental responsibility.

The compound's role in medicinal chemistry is another hotspot, particularly in the design of kinase inhibitors and antimicrobial agents. Its pyridine core mimics bioactive motifs found in many FDA-approved drugs, making it a sought-after intermediate for "drug discovery scaffolds." Recent publications have emphasized its potential in addressing antibiotic resistance, a pressing global health concern, further elevating its profile in academic and industrial research.

Analytical characterization of CAS 1361703-70-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a topic frequently searched as "quality control for pharmaceutical intermediates." The compound's stability under various conditions is also a key consideration for storage and transportation, often explored under queries like "handling sensitive carboxylate derivatives."

Looking ahead, the versatility of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate positions it as a cornerstone in the development of next-generation functional materials. Whether in "crop protection chemicals" or "electronic materials," its molecular architecture offers unparalleled opportunities for innovation. As synthetic methodologies evolve, this compound will undoubtedly remain at the forefront of interdisciplinary research, bridging gaps between academia and industry.